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Compound of Interest

Compound Name: Tri-tert-butylphosphine

Cat. No.: B079228

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on tri-tert-butylphosphine, a crucial
organophosphorus compound in modern chemistry. Its unique steric and electronic properties
make it a highly effective ligand in various catalytic reactions.

Core Properties of Tri-tert-butylphosphine

Tri-tert-butylphosphine is a highly sought-after reagent in organic synthesis, particularly as a
ligand in catalysis.[1] Its chemical formula is C12H27P, and it is also represented as
[(CH3)3C]3P or (t-CaHo)sP.[2][3][4][5] The molecular weight of this compound is 202.32 g/mol .

[21(31[4][5]16]

The table below summarizes the key quantitative data for tri-tert-butylphosphine.

Property Value References
Molecular Formula C12H27P [2][4]1[5][6]
Linear Formula [(CH3)3C]3P [2][3]
Molecular Weight 202.32 g/mol [21[31[4]1[5][6]

Structural and Chemical Characteristics
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Tri-tert-butylphosphine is characterized by a central phosphorus atom bonded to three bulky
tert-butyl groups.[1] This structure imparts significant steric hindrance, a key feature influencing
its catalytic activity.[1][7] Furthermore, the tert-butyl groups are strong electron donors, which
increases the electron density on the phosphorus atom, making it a highly electron-rich
phosphine.[1][7] This combination of steric bulk and electron-richness enhances its reactivity
and effectiveness as a ligand in various chemical transformations.[1]
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Caption: Logical relationship of Tri-tert-butylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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